Olanzapine-d3

Description

Olanzapine Overview

Olanzapine is an antipsychotic medication primarily used for treating schizophrenia, bipolar disorder, and agitation associated with these conditions . It acts by antagonizing multiple neuronal receptors, including dopamine D1, D2, D3, and D4 receptors, serotonin receptors (5-HT2A, 5-HT2C, 5-HT3, and 5-HT6), alpha-1 adrenergic receptors, histamine H1 receptors, and muscarinic receptors .

Deuterated Compounds in Research

Deuterated compounds, such as those labeled with deuterium (D), are often used in research to study pharmacokinetics and metabolism. These compounds have similar chemical properties to their non-deuterated counterparts but can be distinguished using techniques like mass spectrometry. If "Olanzapine-d3" refers to a deuterated form of olanzapine, it would likely be used in studies to trace its metabolism or distribution in the body without interfering with the natural compound's detection.

Receptor Occupancy

Receptor Type	Occupancy Level
Dopamine D2	65-80% at therapeutic doses
Serotonin 5-HT2A	Higher than D2 at therapeutic doses
Dopamine D3	Minimal occupancy at clinically relevant doses

Clinical Effects

• Antipsychotic Activity: Olanzapine is effective in managing schizophrenia and bipolar disorder by reducing symptoms such as hallucinations and delusions.

• Side Effects: It has a lower incidence of extrapyramidal side effects (e.g., Parkinsonism) compared to typical antipsychotics like haloperidol .

Pharmacokinetics

Olanzapine is extensively studied for its pharmacokinetics, with a focus on its absorption, distribution, metabolism, and excretion. It has a high affinity for several receptors and demonstrates significant variability in metabolism among individuals .

• CAS No.: 786686-79-1
• Product Name: Olanzapine-d3
• Molecular Formula: C17H17N4SD3
• Molecular Weight: 315.45
• IUPAC Name: 2-methyl-4-[4-(trideuteriomethyl)piperazin-1-yl]-10H-thieno[2,3-b][1,5]benzodiazepine
• Standard InChI: InChI=1S/C17H20N4S/c1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)22-12/h3-6,11,19H,7-10H2,1-2H3/i2D3
• SMILES: CC1=CC2=C(S1)NC3=CC=CC=C3N=C2N4CCN(CC4)C
• Purity: 98% by HPLC; 98% atom D
• Related CAS: 132539-06-1 (unlabelled)
• Synonyms: 2-Methyl-4-(4-methyl-d3-1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepine; Integrol-d3; LY 170053-d3; Lanzac-d3; Oleanz-d3; Oliza-d3; Oltal-d3; Zyprexa-d3
• Tag: Olanzapine
• PubChem Compound: 136102015
• Last Modified: Aug 15 2023